Cas no 1358805-02-3 (4-(3-(Trifluoromethoxy)phenyl)tetrahydro-2H-pyran-4-carbonitrile)

• Product Name: 4-(3-(Trifluoromethoxy)phenyl)tetrahydro-2H-pyran-4-carbonitrile
• CAS No: 1358805-02-3
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 2855043
• Update Time: 2023-08-10

4-(3-(Trifluoromethoxy)phenyl)tetrahydro-2H-pyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Trifluoromethoxy)phenyl)tetrahydro-2H-pyran-4-carbonitrile
• Y6037
• 4-[3-(trifluoromethoxy)phenyl]oxane-4-carbonitrile

• Inchi： 1S/C13H12F3NO2/c14-13(15,16)19-11-3-1-2-10(8-11)12(9-17)4-6-18-7-5-12/h1-3,8H,4-7H2
• InChI Key： MDHFXPITXFMKDH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(C#N)CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 3
• Topological Polar Surface Area: 42.2